Cas no 871-12-5 (Butane, 1-[1-(2-propynyloxy)ethoxy]-)

Butane, 1-[1-(2-propynyloxy)ethoxy]- structure
871-12-5 structure
Product Name:Butane, 1-[1-(2-propynyloxy)ethoxy]-
CAS No:871-12-5
MF:C9H16O2
MW:156.222143173218
CID:659242
PubChem ID:12463697
Update Time:2025-04-19

Butane, 1-[1-(2-propynyloxy)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-[1-(2-propynyloxy)ethoxy]-
    • 1-(1-prop-2-ynoxyethoxy)butane
    • DTXSID50499268
    • 1-(1-(Prop-2-yn-1-yloxy)ethoxy)butane
    • 871-12-5
    • 3-(1-BUTOXYETHOXY)PROP-1-YNE
    • 1-{1-[(Prop-2-yn-1-yl)oxy]ethoxy}butane
    • Inchi: 1S/C9H16O2/c1-4-6-8-11-9(3)10-7-5-2/h2,9H,4,6-8H2,1,3H3
    • InChI Key: FMUKORQKCXVLSZ-UHFFFAOYSA-N
    • SMILES: O(C(C)OCC#C)CCCC

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 18.5Ų
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